2-furyl-N-({1-[4-(3-methylphenoxy)butyl]benzimidazol-2-yl}ethyl)carboxamide

VEGFR-2 kinase inhibition Type III inhibitor binding mode Structure–activity relationship

Sourcing structurally defined Type III VEGFR-2 inhibitors for allosteric back-pocket engagement is a persistent challenge. This 1,2-disubstituted benzimidazole features the critical N1-(4-(3-methylphenoxy)butyl) side chain that accesses the hydrophobic interface between the ATP-binding site and allosteric pocket. - Enables systematic spacer-length and phenoxy-substitution SAR (clogP 5.05, TPSA 67.60 Ų). - Defined chemotype for mapping VEGFR-2/COX-2 selectivity and metabolic stability (meta-methyl vs. para-methyl). - Custom synthesis, lead time 3-4 weeks; CoA included.

Molecular Formula C25H27N3O3
Molecular Weight 417.5g/mol
CAS No. 919972-71-7
Cat. No. B353248
⚠ Attention: For research use only. Not for human or veterinary use.

Technical Parameters


Basic Identity
Product Name2-furyl-N-({1-[4-(3-methylphenoxy)butyl]benzimidazol-2-yl}ethyl)carboxamide
CAS919972-71-7
Molecular FormulaC25H27N3O3
Molecular Weight417.5g/mol
Structural Identifiers
SMILESCC1=CC(=CC=C1)OCCCCN2C3=CC=CC=C3N=C2C(C)NC(=O)C4=CC=CO4
InChIInChI=1S/C25H27N3O3/c1-18-9-7-10-20(17-18)30-15-6-5-14-28-22-12-4-3-11-21(22)27-24(28)19(2)26-25(29)23-13-8-16-31-23/h3-4,7-13,16-17,19H,5-6,14-15H2,1-2H3,(H,26,29)
InChIKeyBRHOBSVPDTVKCP-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes100 mg / 500 mg / 1 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

CAS 919972-71-7: Core Chemotype


2-Furyl-N-({1-[4-(3-methylphenoxy)butyl]benzimidazol-2-yl}ethyl)carboxamide (CAS 919972-71-7) is a fully synthetic, 1,2-disubstituted benzimidazole derivative within the 2-furylbenzimidazole carboxamide class. Its architecture couples a 2-furylcarboxamide pharmacophore—linked via an ethyl spacer to the benzimidazole 2‑position—with an N1‑(4‑(3‑methylphenoxy)butyl) side chain that extends the molecule's hydrophobic footprint [1]. This substitution pattern maps directly onto structure–activity relationships (SAR) established for VEGFR‑2‑targeted 2‑furylbenzimidazoles, where elongation of the N1 appendage and incorporation of a terminal aryloxy group significantly modulate kinase engagement and cellular potency [2][3].

VEGFR-2 Type III allosteric probe study fit
Defined N1-(4-(3-methylphenoxy)butyl) chemotype
Supports VEGFR-2/COX-2 selectivity profiling
Reference point for lipophilicity-driven permeability SAR

Why Analogs Fail to Substitute for CAS 919972-71-7


Within the 2-furylbenzimidazole carboxamide series, minor alterations to the N1 side chain—chain length, terminal aryl substitution, or ether‑linker position—produce large shifts in VEGFR‑2 IC50, cellular cytotoxicity, and docking pose [1][2]. Compounds with short or unsubstituted N1 chains lose the critical hydrophobic contact with the allosteric back pocket residues at the ATP‑binding‑site interface, while changes in the phenoxy substitution pattern (e.g., 4‑methyl vs. 3‑methyl, or dimethyl variants) re‑orient the terminal ring and alter hydrogen‑bond networks with Glu885 and Asp1046 [1][3]. Consequently, generic replacement with a structurally adjacent benzimidazole lacking the exact 4‑(3‑methylphenoxy)butyl tail cannot recapitulate the pharmacodynamic signature that this specific chemotype was designed to probe.

N1 chain length variation may shift allosteric back-pocket occupancy
Phenoxy methyl regioisomer (e.g., 4-methyl) alters binding pose and metabolic profile
Non-furyl carboxamide pharmacophore may reduce VEGFR-2 selectivity vs COX-2

CAS 919972-71-7 Differentiation Evidence


N1 Chain Length and Allosteric Back-Pocket Binding

Class-level SAR from 2-furylbenzimidazole VEGFR-2 inhibitors demonstrates that a ring substituent with a long-chain extension at the benzimidazole N1 position engages the hydrophobic side chains of amino acids at the interface between the ATP binding site and the allosteric back pocket, a key determinant of Type III inhibitor potency [1]. The target compound's N1‑(4‑(3‑methylphenoxy)butyl) chain provides a four‑carbon spacer between the benzimidazole core and the terminal aryloxy ring, enabling deeper penetration into this hydrophobic interface compared to propyl‑linked or unsubstituted (N1‑H) analogs. In the structurally characterized series, compounds bearing elongated N1 substituents achieved VEGFR-2 IC50 values as low as 0.64 μM (compound 10a), whereas analogs lacking this extension lost substantial activity [1].

N1 Chain Length & Binding
Class-level
IC50: 0.64 μM (compound 10a) vs >10 μM (unsubstituted N1-H analogs)
Chain-length dependent activity supports allosteric binding mode interpretation
Class-level SAR; direct data for this chemotype pending
VEGFR-2 kinase inhibition Type III inhibitor binding mode Structure–activity relationship

Lipophilicity-Driven Membrane Permeability

The target compound displays a calculated partition coefficient (clogP) of 5.05 and a topological polar surface area (TPSA) of 67.60 Ų [1]. This lipophilicity profile, driven by the N1‑(4‑(3‑methylphenoxy)butyl) substituent, positions the compound within the optimal lipophilicity window for passive membrane permeation while maintaining a TPSA below the 140 Ų threshold predictive of oral bioavailability [2]. By comparison, 2-furylbenzimidazoles bearing shorter or more polar N1 substituents exhibit lower clogP values: N1‑unsubstituted 2‑(2‑furyl)‑1H‑benzimidazole (clogP ≈2.5–3.0) and N1‑propyl analog CAS 919972‑89‑7 (clogP ≈3.8–4.2, estimated from fragment addition). The elevated clogP of CAS 919972‑71‑7 is expected to enhance cell membrane partitioning and intracellular target access in cell‑based assays [2].

Lipophilicity & Permeability
Reported
clogP 5.05 (target) vs 2.5–4.2 (shorter N1 analogs)
Lipophilicity may support cell permeability in antiangiogenic assays
Computed values; experimental permeability data needed
Drug-likeness Membrane permeability Lipinski Rule of Five

3-Methylphenoxy Regioisomeric Binding Specificity

The 3‑methyl substitution on the terminal phenoxy ring of CAS 919972‑71‑7 is a critical determinant of binding‑site shape complementarity. Molecular docking studies of 2‑furylbenzimidazoles with N1‑aryloxyalkyl extensions reveal that the terminal aryl group occupies a hydrophobic cleft at the interface of the ATP binding site and the allosteric back pocket, where the position of ring substituents dictates the quality of van der Waals contacts [1]. The meta‑methyl orientation in CAS 919972‑71‑7 generates a different steric footprint compared to para‑methyl (CAS 919976‑58‑2) or ortho‑methyl (evitachem catalog analog) variants. In the related VEGFR‑2 inhibitor series, even single‑atom shifts in substituent position altered cellular IC50 values by >2‑fold [1][2]. The 3‑methylphenoxy motif may also influence metabolic stability: meta‑substituted phenoxy rings are generally less susceptible to CYP‑mediated aromatic hydroxylation than para‑substituted congeners [3].

3-Methylphenoxy Regioisomer
Class-level
3-methylphenoxy vs 4-methylphenoxy: predicted shift in steric and metabolic profile
Regioisomer identity influences binding pose and CYP stability
Docking-based inference; experimental confirmation advised
Regioisomeric selectivity Ligand–receptor shape complementarity Structure-based design

VEGFR-2 Selectivity Over COX-2

The 2‑furylcarboxamide moiety in CAS 919972‑71‑7 is a pharmacophore signature that distinguishes it from benzimidazole carboxamides bearing non‑furyl heterocycles (e.g., thienyl, pyridyl, or phenyl). In the published 2‑furylbenzimidazole series, compounds harboring the 2‑furyl group exhibited potent VEGFR‑2 inhibition while also showing variable COX‑2 inhibitory activity depending on the N1 substituent [1]. Compounds 6b, 7a, and 10 from Temirak et al. (2014) demonstrated remarkable selective COX‑2 inhibition approaching that of celecoxib, indicating that the 2‑furylbenzimidazole scaffold can be tuned for dual or selective target engagement by modifying the N1 appendage [1]. The ethyl spacer between the benzimidazole 2‑position and the furylcarboxamide in CAS 919972‑71‑7 (versus a methyl spacer in many analogs) introduces additional conformational flexibility that may favor VEGFR‑2 ATP‑site hydrogen bonding with Glu885 and Asp1046 over COX‑2 channel occupancy [2].

VEGFR-2 vs COX-2 Selectivity
Class-level
Selectivity ratio >10-fold to near-equipotent depending on N1; ethyl-spacer butyl-phenoxy predicted to favor VEGFR-2
Pharmacophore and spacer length may tune dual-target engagement profile
Scaffold-dependent selectivity; confirm via head-to-head assays
Kinase selectivity VEGFR-2 vs COX-2 Pharmacophore specificity

CAS 919972-71-7 Application Scenarios


VEGFR-2 Type III Allosteric Inhibitor Probe

CAS 919972‑71‑7 is structurally configured to occupy the allosteric hydrophobic back pocket of VEGFR‑2, a binding mode characteristic of Type III kinase inhibitors. The N1‑(4‑(3‑methylphenoxy)butyl) chain provides the necessary hydrophobic extension to engage interfacial residues between the ATP binding site and the allosteric pocket, as established by docking studies with structurally analogous 2‑furylbenzimidazoles [1]. This compound should be prioritized for biochemical and cellular VEGFR‑2 inhibition assays (e.g., MCF‑7 or HepG2 cell lines) where a Type III binding mechanism is under investigation. Short‑chain or unsubstituted N1 analogs cannot access this back‑pocket and are unsuitable for this application [1].

SAR Expansion of N1-Aryloxyalkyl Benzimidazoles

CAS 919972‑71‑7 represents a specific point in chemical space—butyl spacer with 3‑methylphenoxy terminus—within the broader 2‑furylbenzimidazole carboxamide family. It enables systematic SAR exploration of spacer length (butyl vs. propyl vs. pentyl), phenoxy substitution pattern (3‑methyl vs. 4‑methyl vs. 3,5‑dimethyl), and linker atom identity (ether vs. thioether). The computed clogP of 5.05 and TPSA of 67.60 Ų [2] establish a reference for correlating lipophilicity with cellular antiangiogenic potency. Procurement of the exact regioisomer is essential; the 4‑methylphenoxy analog (CAS 919976‑58‑2) and 2‑methylphenoxy analog exhibit different steric and metabolic profiles that confound SAR interpretation [3].

Dual VEGFR-2/COX-2 Selectivity Profiling

The 2‑furylbenzimidazole scaffold has demonstrated tunable inhibitory activity against both VEGFR‑2 and COX‑2, with selectivity governed by the N1 substituent [4]. CAS 919972‑71‑7, with its ethyl spacer connecting the furylcarboxamide to the benzimidazole core and its butyl‑linked 3‑methylphenoxy N1 group, provides a defined chemotype for assessing the VEGFR‑2/COX‑2 selectivity ratio. Head‑to‑head comparison with methyl‑spacer analogs (Temirak 2014, compounds 6b, 7a, 10) and with the clinical reference sorafenib (VEGFR‑2 IC50 = 0.1 μM, COX‑2 inhibition = 95.75% VEGFR‑2 level reduction) [4][1] enables quantitative mapping of how spacer length and N1 substitution jointly tune dual‑target engagement.

Metabolic Stability of Meta-Substituted Phenoxy Benzimidazoles

The 3‑methyl substitution on the terminal phenoxy ring of CAS 919972‑71‑7 is predicted to confer differential oxidative metabolic stability compared to para‑methyl and ortho‑methyl congeners. Meta‑substituted phenoxy rings generally exhibit reduced CYP‑mediated aromatic hydroxylation rates relative to para‑substituted analogs [5]. This compound can serve as a defined probe in human liver microsome or hepatocyte stability assays to quantify the impact of phenoxy substitution pattern on intrinsic clearance within the 2‑furylbenzimidazole series, data that are directly relevant to prioritizing lead compounds for in vivo pharmacokinetic studies.

Application
Selection Property
Validation Focus
VEGFR-2 Type III allosteric probe studies
N1 chain-length specificity
Back-pocket occupancy and kinase engagement assays
SAR expansion of N1-aryloxyalkyl benzimidazoles
Regioisomer identity (3-methylphenoxy)
Steric and metabolic stability profiling
Dual VEGFR-2/COX-2 selectivity profiling
2-furylcarboxamide pharmacophore
Target selectivity ratio and spacer-length effect
Metabolic stability profiling of meta-substituted phenoxy analogs
Meta-methyl substitution
CYP-mediated clearance in microsome/hepatocyte assays
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